Ethyl 2-(2,5-dichlorothiophene-3-carboxamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2,5-dichlorothiophene-3-carbonyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H17Cl2NO3S2/c1-3-23-17(22)13-9-5-4-8(2)6-11(9)24-16(13)20-15(21)10-7-12(18)25-14(10)19/h7-8H,3-6H2,1-2H3,(H,20,21)
• InChI Key: IAQNFNZNPQLLTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C17H17Cl2NO3S2
• Molecular Weight: 418.4 g/mol

Description

This compound is a derivative of thiophene, which is a heterocyclic compound with a five-membered ring containing four carbon atoms and a sulfur atom. The compound has two ethyl ester groups attached to the thiophene ring, which could potentially make it more reactive.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be based on the thiophene ring, with the various substituents attached at the appropriate positions. The exact structure would depend on the specific locations of the substituents on the ring.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions, depending on the substituents present on the ring. These can include electrophilic substitution reactions, nucleophilic substitution reactions, and reactions with electrophiles and nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the ethyl ester groups could potentially increase its reactivity.

Scientific Research Applications

Synthesis and Characterization

Research has developed methods for synthesizing novel heterocycles using thiophene-incorporated thioureido substituents as precursors, where compounds demonstrated potent anticancer activity against specific human cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020). Another study focused on the synthesis, characterization, and evaluation of ethyl benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates for their antimicrobial activity, highlighting the compound's versatility in creating biologically active molecules (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Anticancer and Antimicrobial Applications

Significant findings include the compound's potential in anticancer applications, where synthesized heterocycles showed activity against colon cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020). Antimicrobial properties were also observed in derivatives synthesized from ethyl 2-aminothiophene-2-carboxylate, demonstrating effective antibacterial and antifungal activities (Altundas, Sarı, Çolak, & Öğütcü, 2010).

Material Science and Polymerization

The compound's utility extends to material science, where its derivatives have been explored for polymerization and the synthesis of novel polymers with potential antibacterial properties. This includes the synthesis and characterization of thiophene-substituted acrylamide for polymerization and evaluation of antibacterial properties (Elsabee, Ali, Mokhtar, & Eweis, 2011).

Mechanism of Action

Target of Action

Thiophene-based analogs have been shown to exhibit a variety of biological effects, suggesting that they interact with multiple targets .

Mode of Action

The exact mode of action of this compound is currently unknown. Thiophene derivatives are known to interact with various biological targets, leading to a range of effects

Biochemical Pathways

Thiophene derivatives have been associated with a variety of pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects . These effects suggest that the compound may interact with multiple biochemical pathways.

Result of Action

Given the range of biological effects associated with thiophene derivatives, it is likely that this compound induces a variety of molecular and cellular changes .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and the conditions under which it is handled. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further exploration of its reactivity and potential applications, particularly in the field of medicinal chemistry.